Cas no 1016703-80-2 (2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1016703-80-2
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5054237
• PubChem ID: 135833150
• Update Time: 2025-06-07

2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-6-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE
• NE51811
• 2-methyl-6-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• 2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C8H10F3N3/c1-5-2-7-12-3-6(8(9,10)11)4-14(7)13-5/h2,6,12H,3-4H2,1H3
• InChI Key： YUQAVILCPARHDM-UHFFFAOYSA-N
• SMILES： FC(C1CNC2=CC(C)=NN2C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• XLogP3: 2
• Topological Polar Surface Area: 29.8

Additional information on 2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1016703-80-2)

2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1016703-80-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazoloapyrimidine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of a trifluoromethyl group at the 6-position and a methyl group at the 2-position introduces specific electronic and steric effects that modulate its interactions with biological targets.

The pyrazolo1,5-apyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to an apyrimidine ring. This structural motif is known for its ability to engage in multiple hydrogen bonding interactions, making it a versatile scaffold for drug design. The compound’s molecular structure suggests potential applications in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The trifluoromethyl substituent, in particular, is a common pharmacophore that enhances metabolic stability and binding affinity by increasing lipophilicity while maintaining electronic properties favorable for receptor interaction.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazolo1,5-apyrimidine derivatives. These compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. For instance, derivatives of this scaffold have been investigated for their ability to disrupt signaling pathways such as the MAPK and PI3K/Akt pathways, which are frequently dysregulated in malignant tumors. The methyl group at the 2-position may contribute to fine-tuning the compound’s solubility and bioavailability, factors that are crucial for successful drug development.

One of the most compelling aspects of 2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine is its potential as a lead compound for further derivatization. Medicinal chemists often utilize such scaffolds as starting points for structure-activity relationship (SAR) studies to optimize biological activity. The inherent flexibility of the pyrazolo1,5-apyrimidine core allows for modifications at multiple positions without compromising the overall pharmacophore integrity. This characteristic makes it an attractive candidate for generating libraries of compounds with tailored properties for high-throughput screening.

The trifluoromethyl group’s electron-withdrawing nature can influence the electronic distribution within the molecule, affecting its reactivity and binding mode to biological targets. This feature has been exploited in designing molecules with enhanced binding affinity and selectivity. For example, trifluoromethylated pyrazoloapyrimidines have demonstrated inhibitory activity against certain tyrosine kinases by occupying key pockets within the enzyme’s active site. Such interactions are critical for developing drugs that can effectively modulate enzyme function without off-target effects.

Recent advances in computational chemistry have facilitated the rational design of novel heterocyclic compounds like 2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine. Molecular modeling techniques allow researchers to predict how modifications to the core structure will impact biological activity. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further optimization. This interdisciplinary approach has significantly reduced the time required to transition from hit identification to lead optimization.

The synthesis of 2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine involves multi-step organic transformations that highlight the synthetic versatility of pyrazoloapyrimidine scaffolds. Key synthetic strategies often include cyclocondensation reactions between appropriately substituted pyrazoles and carbonyl compounds followed by functional group manipulations to introduce the desired substituents. The presence of both a methyl and a trifluoromethyl group requires careful consideration during synthesis to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one.

In conclusion,2-Methyl-6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1016703-80-2) represents a promising therapeutic agent with potential applications in oncology and other disease areas. Its unique structural features—particularly the combination of a methyl group at the 2-position and a trifluoromethyl group at the 6-position—make it an attractive scaffold for medicinal chemistry innovation. As research continues to uncover new biological targets and develop innovative synthetic strategies,pyrazolo1,5-apyrimidine derivatives are likely to remain at the forefront of drug discovery efforts.